1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one

• CAS No.: 61140-00-9
• Molecular Formula: C5H6ClN3O
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 1-(3-chloro-1,2,4-triazol-1-yl)propan-2-one
• InChI: InChI=1S/C5H6ClN3O/c1-4(10)2-9-3-7-5(6)8-9/h3H,2H2,1H3
• InChI Key: LYHZJOJUQLUYEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C=NC(=N1)Cl

Description

1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one is a chemical compound that belongs to the class of triazoles. Triazoles are heterocyclic compounds containing a five-membered ring of two carbon atoms and three nitrogen atoms. This particular compound is characterized by the presence of a chloro group and a triazole ring, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

The synthesis of 1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one can be achieved through several routes. One common method involves the reaction of 3-chloro-1H-1,2,4-triazole with propan-2-one under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high yield and purity . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other functional groups using appropriate reagents and conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents used.

Condensation Reactions: It can participate in condensation reactions to form larger molecules with potential biological activity.

Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds with various biological targets, leading to the modulation of their activity. This interaction can affect different pathways, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

1-(3-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one can be compared with other triazole derivatives, such as:

1,3-Diphenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-ones: These compounds have similar structures but different substituents, leading to variations in their chemical and biological properties.

Fluconazole: A well-known antifungal agent with a triazole ring, but with different substituents and applications.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical reactivity and potential biological activities.